![molecular formula C11H9FN2O2 B1351363 1-(4-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid CAS No. 217073-76-2](/img/structure/B1351363.png)
1-(4-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
Overview
Description
The compound “1-(4-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid” is a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms . The compound also contains a fluorophenyl group, which is a phenyl group (a ring of six carbon atoms) with a fluorine atom attached .
Synthesis Analysis
The synthesis of such compounds often involves coupling reactions. For example, 4-fluorophenylboronic acid can be used as a reactant in coupling reactions with arenediazonium tetrafluoroborates, iodonium salts, and iodanes . It can also be used in Suzuki coupling using microwave and triton B catalyst .Molecular Structure Analysis
The molecular structure of this compound would likely involve a pyrazole ring attached to a fluorophenyl group and a carboxylic acid group. The exact structure would depend on the positions of these groups on the pyrazole ring .Chemical Reactions Analysis
This compound, like other pyrazole derivatives, could potentially participate in a variety of chemical reactions. For example, it could undergo Suzuki-Miyaura and Sonogashira cross-coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, 4-fluorophenylboronic acid, a related compound, is a powder with a melting point of 262-265 °C .Scientific Research Applications
Structural and Spectral Studies
- Structural and Spectral Investigations : Research focused on the experimental and theoretical studies of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives, providing insights into their structure and properties through various techniques such as NMR, FT-IR, and X-ray diffraction. This work contributes to understanding the molecular characteristics of similar compounds including 1-(4-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (Viveka et al., 2016).
Synthesis and Crystal Structures
- Synthesis and Crystal Structure Analysis : Studies on the synthesis and crystal structures of N-substituted pyrazolines, closely related to this compound, provide valuable insights into the molecular arrangements and potential applications of these compounds (Loh et al., 2013).
Application in Cancer Research
- Aurora Kinase Inhibition in Cancer Treatment : A compound structurally similar to this compound has been identified as an Aurora kinase inhibitor, suggesting potential applications in cancer treatment (ロバート ヘンリー,ジェームズ, 2006).
Pharmaceutical Research
- Synthesis for Pharmaceutical Applications : Research on the synthesis of 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide from this compound provides insights into the development of pharmaceutical compounds (Liu et al., 2016).
Chemical Synthesis and Characterization
- Synthesis and Characterization of Derivatives : Investigations into the synthesis and characterization of various pyrazole derivatives, including those structurally related to this compound, provide a foundation for further exploration of their applications in different fields (Kariuki et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-fluorophenyl)-5-methylpyrazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2/c1-7-10(11(15)16)6-13-14(7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBQWFOMDKNVSAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=C(C=C2)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50401422 | |
Record name | 1-(4-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
217073-76-2 | |
Record name | 1-(4-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-Fluoro-phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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